Cas no 446254-66-6 (2,2',4,5,6'-Pentabromodiphenyl Ether)

• Product Name: 2,2',4,5,6'-Pentabromodiphenyl Ether
• CAS No: 446254-66-6
• MF: C₁₂H₅Br₅O
• MW: 564.687499761581
• CID: 3166422
• Update Time: 2025-05-20

2,2',4,5,6'-Pentabromodiphenyl Ether Chemical and Physical Properties

Names and Identifiers

• 2,2',4,5,6'-Pentabromodiphenyl Ether in Isooctane
• 2,2',4,5,6'-Pentabromodiphenyl Ether

• Inchi： 1S/C12H5Br5O/c13-6-2-1-3-7(14)12(6)18-11-5-9(16)8(15)4-10(11)17/h1-5H
• InChI Key： JHFMCUVMAIQWRI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC1C(=CC=CC=1Br)Br)Br)Br

Additional information on 2,2',4,5,6'-Pentabromodiphenyl Ether

Introduction to 2,2',4,5,6'-Pentabromodiphenyl Ether (CAS No. 446254-66-6)

2,2',4,5,6'-Pentabromodiphenyl Ether, commonly referred to as PBDE, is a brominated flame retardant with the CAS number 446254-66-6. This compound is widely used in various industrial applications due to its excellent flame-retarding properties. The chemical structure of PBDE consists of two phenyl rings connected by an ether linkage, with bromine atoms substituted at specific positions to enhance its stability and effectiveness.

The synthesis of PBDE involves a multi-step process that typically includes bromination and etherification reactions. Recent advancements in chemical synthesis have led to more efficient methods for producing this compound with higher purity and yield. Researchers have also explored the use of alternative solvents and catalysts to reduce the environmental impact of its production process.

PBDE is primarily used as a flame retardant in plastics, textiles, and electronic materials. Its ability to inhibit the spread of fire makes it a critical component in ensuring safety in various industries. However, concerns about its environmental persistence and potential toxicity have prompted researchers to investigate safer alternatives. Recent studies have focused on developing bio-based flame retardants that can replace traditional brominated compounds like PBDE.

The environmental impact of PBDE has been a subject of extensive research. Studies have shown that this compound can accumulate in the environment and potentially enter the food chain. Efforts are being made to develop effective methods for the degradation of PBDE in contaminated sites. Advanced oxidation processes and microbial degradation techniques are among the strategies being explored to address this issue.

In terms of health risks, exposure to PBDE has been linked to various adverse effects on human health. Recent research has highlighted its potential endocrine-disrupting properties and its impact on reproductive health. Regulatory agencies are increasingly scrutinizing the use of brominated flame retardants like PBDE, leading to stricter guidelines for their application in consumer products.

The global market for flame retardants is rapidly evolving, driven by the demand for safer and more sustainable solutions. While PBDE remains a significant player in this market due to its effectiveness, the focus is shifting towards eco-friendly alternatives. Innovations in nanotechnology and green chemistry are paving the way for next-generation flame retardants that can match or exceed the performance of traditional compounds like PBDE.

In conclusion, 2,2',4,5,6'-Pentabromodiphenyl Ether (CAS No. 446254-66-6) is a critical compound in the field of flame retardancy with both significant benefits and challenges. As industries continue to prioritize safety and sustainability, ongoing research will play a pivotal role in shaping the future of this compound and its applications.